Cas no 1448053-19-7 (3-2,4-bis(dimethylamino)pyrimidin-5-yl-1-(2-methoxyphenyl)urea)

3-2,4-bis(dimethylamino)pyrimidin-5-yl-1-(2-methoxyphenyl)urea is a substituted pyrimidine derivative with potential applications in medicinal chemistry and pharmaceutical research. The compound features a urea linkage and a pyrimidine core functionalized with dimethylamino groups, enhancing its binding affinity and selectivity for biological targets. The 2-methoxyphenyl moiety contributes to improved solubility and pharmacokinetic properties. Its structural complexity allows for versatile interactions with enzymes or receptors, making it a candidate for drug discovery, particularly in kinase inhibition or signal transduction modulation. The compound's well-defined synthetic pathway ensures reproducibility, while its stability under standard conditions facilitates handling and storage. Further research may explore its therapeutic potential in targeted therapies.
3-2,4-bis(dimethylamino)pyrimidin-5-yl-1-(2-methoxyphenyl)urea structure
1448053-19-7 structure
Product Name:3-2,4-bis(dimethylamino)pyrimidin-5-yl-1-(2-methoxyphenyl)urea
CAS No:1448053-19-7
MF:C16H22N6O2
MW:330.384882450104
CID:6154154
PubChem ID:71807681
Update Time:2025-06-08

3-2,4-bis(dimethylamino)pyrimidin-5-yl-1-(2-methoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

    • 3-2,4-bis(dimethylamino)pyrimidin-5-yl-1-(2-methoxyphenyl)urea
    • 1-[2,4-bis(dimethylamino)pyrimidin-5-yl]-3-(2-methoxyphenyl)urea
    • AKOS024561763
    • 1448053-19-7
    • F6438-2482
    • 1-(2,4-bis(dimethylamino)pyrimidin-5-yl)-3-(2-methoxyphenyl)urea
    • 3-[2,4-BIS(DIMETHYLAMINO)PYRIMIDIN-5-YL]-1-(2-METHOXYPHENYL)UREA
    • Inchi: 1S/C16H22N6O2/c1-21(2)14-12(10-17-15(20-14)22(3)4)19-16(23)18-11-8-6-7-9-13(11)24-5/h6-10H,1-5H3,(H2,18,19,23)
    • InChI Key: WJVCTPONWVXLIA-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC=CC=1NC(NC1=CN=C(N=C1N(C)C)N(C)C)=O

Computed Properties

  • Exact Mass: 330.18042397g/mol
  • Monoisotopic Mass: 330.18042397g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 406
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 82.6Ų

3-2,4-bis(dimethylamino)pyrimidin-5-yl-1-(2-methoxyphenyl)urea Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6438-2482-2μmol
3-[2,4-bis(dimethylamino)pyrimidin-5-yl]-1-(2-methoxyphenyl)urea
1448053-19-7
2μmol
$57.0 2023-09-09
Life Chemicals
F6438-2482-5μmol
3-[2,4-bis(dimethylamino)pyrimidin-5-yl]-1-(2-methoxyphenyl)urea
1448053-19-7
5μmol
$63.0 2023-09-09
Life Chemicals
F6438-2482-10μmol
3-[2,4-bis(dimethylamino)pyrimidin-5-yl]-1-(2-methoxyphenyl)urea
1448053-19-7
10μmol
$69.0 2023-09-09
Life Chemicals
F6438-2482-20μmol
3-[2,4-bis(dimethylamino)pyrimidin-5-yl]-1-(2-methoxyphenyl)urea
1448053-19-7
20μmol
$79.0 2023-09-09
Life Chemicals
F6438-2482-1mg
3-[2,4-bis(dimethylamino)pyrimidin-5-yl]-1-(2-methoxyphenyl)urea
1448053-19-7
1mg
$54.0 2023-09-09
Life Chemicals
F6438-2482-2mg
3-[2,4-bis(dimethylamino)pyrimidin-5-yl]-1-(2-methoxyphenyl)urea
1448053-19-7
2mg
$59.0 2023-09-09
Life Chemicals
F6438-2482-3mg
3-[2,4-bis(dimethylamino)pyrimidin-5-yl]-1-(2-methoxyphenyl)urea
1448053-19-7
3mg
$63.0 2023-09-09
Life Chemicals
F6438-2482-4mg
3-[2,4-bis(dimethylamino)pyrimidin-5-yl]-1-(2-methoxyphenyl)urea
1448053-19-7
4mg
$66.0 2023-09-09
Life Chemicals
F6438-2482-5mg
3-[2,4-bis(dimethylamino)pyrimidin-5-yl]-1-(2-methoxyphenyl)urea
1448053-19-7
5mg
$69.0 2023-09-09
Life Chemicals
F6438-2482-10mg
3-[2,4-bis(dimethylamino)pyrimidin-5-yl]-1-(2-methoxyphenyl)urea
1448053-19-7
10mg
$79.0 2023-09-09

Additional information on 3-2,4-bis(dimethylamino)pyrimidin-5-yl-1-(2-methoxyphenyl)urea

Introduction to 3-2,4-bis(dimethylamino)pyrimidin-5-yl-1-(2-methoxyphenyl)urea (CAS No. 1448053-19-7)

3-2,4-bis(dimethylamino)pyrimidin-5-yl-1-(2-methoxyphenyl)urea, identified by its Chemical Abstracts Service (CAS) number 1448053-19-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic urea derivative exhibits a unique structural framework that has garnered attention for its potential biological activities and mechanistic insights. The compound features a pyrimidine core substituted with dimethylamino groups at the 2 and 4 positions, further functionalized with a 1-(2-methoxyphenyl)urea moiety. Such structural motifs are often explored in the development of novel therapeutic agents due to their ability to interact with biological targets in diverse ways.

The significance of 3-2,4-bis(dimethylamino)pyrimidin-5-yl-1-(2-methoxyphenyl)urea lies in its potential applications across multiple domains of chemical biology and drug discovery. The pyrimidine scaffold is a well-known pharmacophore, frequently encountered in nucleoside analogs, antiviral agents, and anticancer drugs. The presence of dimethylamino groups enhances the compound's basicity, which can be exploited for interactions with acidic biological targets such as enzymes or receptors. Additionally, the urea functionality introduces hydrogen bonding capabilities, further modulating its binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 3-2,4-bis(dimethylamino)pyrimidin-5-yl-1-(2-methoxyphenyl)urea with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against certain kinases and other enzymes implicated in cellular signaling pathways. For instance, the dimethylamino substituents could interact with hydrophobic pockets or aromatic residues in protein active sites, while the urea group could form hydrogen bonds with backbone amides or side chains. Such interactions are critical for designing molecules with high specificity and potency.

The 2-methoxyphenyl moiety appended to the urea moiety adds another layer of structural complexity, which may influence both solubility and metabolic stability. Methoxy groups are commonly found in biologically active compounds due to their ability to enhance lipophilicity while maintaining hydrophilic balance. This balance is crucial for drug-like properties such as oral bioavailability and tissue distribution. Moreover, the methoxyphenyl ring could participate in π-stacking interactions with aromatic residues in proteins, further stabilizing the binding complex.

In the context of current research trends, 3-2,4-bis(dimethylamino)pyrimidin-5-yl-1-(2-methoxyphenyl)urea aligns with the growing interest in multitarget-directed ligands (MTDLs). These compounds are designed to simultaneously interact with multiple biological targets, often leading to synergistic effects and reduced side effects. The structural features of this compound make it a promising candidate for developing MTDLs targeting kinases and other enzymes involved in cancer progression or inflammatory diseases. Preliminary computational studies have suggested that it may exhibit dual inhibition of certain kinases, making it an attractive lead for further exploration.

Experimental validation of these hypotheses has begun to emerge in recent literature. In vitro assays have demonstrated that derivatives of this class exhibit inhibitory activity against various kinases, including those overexpressed in tumor cells. The dimethylamino groups appear to play a key role in modulating binding affinity by engaging hydrophobic interactions or polar contacts within the enzyme active site. Meanwhile, the urea moiety contributes through hydrogen bonding networks that stabilize the enzyme-inhibitor complex.

The 5-position pyrimidine substituent is another critical feature that influences the compound's behavior. Pyrimidine derivatives are known for their ability to mimic natural nucleobases, allowing them to interact with DNA or RNA-binding proteins. In some cases, such interactions can lead to inhibition of transcription or translation processes, which are central to many pathological conditions. The specific substitution pattern at the 5-position may fine-tune these interactions, making it possible to develop highly selective inhibitors.

From a synthetic perspective,3-2,4-bis(dimethylamino)pyrimidin-5-yl-1-(2-methoxyphenyl)urea represents an interesting challenge for medicinal chemists. The synthesis involves multiple steps, including condensation reactions between appropriately substituted precursors followed by functional group modifications. Advances in synthetic methodologies have made it possible to construct such complex molecules efficiently while maintaining high yields and purity standards required for pharmaceutical applications.

The potential therapeutic applications of this compound are broad and span across oncology,biochemistry disease treatment fields . Its ability to modulate kinase activity makes it particularly relevant for developing treatments against cancers driven by aberrant signaling pathways . Additionally , its structural features suggest potential utility in addressing inflammatory diseases where kinase overactivity plays a role . Furthermore , derivatives may show promise as tools for studying fundamental biological processes involving these enzymes .

Future research directions may focus on optimizing the structure of 3-2,4-bis(dimethylamino)pyrimidin-5-yl-1-(2-methoxyphenyl)urea through structure-based drug design approaches . By leveraging computational modeling , researchers can identify key residues involved in binding and engineer analogs with improved potency , selectivity , or pharmacokinetic properties . Additionally , exploring new synthetic routes could streamline production while reducing costs , making large-scale studies more feasible .

In conclusion,3 - 2 ,4 - bis( dimethyl amino ) pyrimidin - 5 - yl - 1 - ( 2 - methoxy phenyl ) urea ( CAS No . 1448053 - 19 - 7 ) represents a compelling example of how structural complexity can be leveraged to develop novel biologically active compounds . Its unique combination of functional groups offers multiple avenues for interaction with biological targets , making it a valuable scaffold for drug discovery efforts . As research progresses , this compound is likely to emerge as an important tool both academically , industrially

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd